Indisperse

• CAS RN: 123515-90-2
• Molecular Formula: Ag73Cu4In5Sn17Zn
• Molecular Weight: 10786 g/mol
• InChI: InChI=1S/73Ag.4Cu.5In.17Sn.Zn
• InChI Key: OVTHIUBGAJMWHZ-UHFFFAOYSA-N
• SMILES: [Cu].[Cu].[Cu].[Cu].[Zn].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[In].[In].[In].[In].[In].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn]
• synonyms: Indisperse; Indisperse 10; Indisperse 5

Description

Indisperse is a novel drug delivery system that has gained significant attention in recent years due to its unique properties. It is a type of nanoparticle-based drug delivery system that has the potential to revolutionize the field of medicine.

Mechanism Of Action

The mechanism of action of Indisperse nanoparticles involves the controlled release of drugs at the target site. The nanoparticles are designed to release the drug in a sustained manner, which ensures that the drug remains in the target site for a longer period of time. This results in improved drug efficacy and reduced toxicity.

Biochemical And Physiological Effects

Indisperse nanoparticles have been shown to have several biochemical and physiological effects. They can improve the solubility and stability of drugs, enhance drug absorption, and reduce drug degradation. Additionally, Indisperse nanoparticles can improve drug distribution and reduce drug clearance, resulting in improved drug efficacy.

Advantages And Limitations For Lab Experiments

Indisperse nanoparticles have several advantages for lab experiments. They are easy to synthesize, have a high drug loading capacity, and can be tailored to release the drug in a controlled manner. However, there are also some limitations to using Indisperse nanoparticles in lab experiments. They can be difficult to characterize, and their stability can be affected by environmental factors such as temperature and pH.

Future Directions

There are several future directions for the development of Indisperse nanoparticles. One area of research is the optimization of the synthesis method to improve the reproducibility and scalability of the nanoparticles. Additionally, there is a need to develop new methods for characterizing the nanoparticles and understanding their interactions with biological systems. Finally, there is a need to explore new applications for Indisperse nanoparticles, such as in gene therapy and regenerative medicine.
Conclusion:
In conclusion, Indisperse is a promising drug delivery system that has the potential to revolutionize the field of medicine. It has been extensively studied for its potential applications in drug delivery, and has been shown to improve the bioavailability and efficacy of drugs, reduce toxicity, and enhance targeted drug delivery. While there are some limitations to using Indisperse nanoparticles in lab experiments, there are also several future directions for their development and application.

Synthesis Methods

Indisperse nanoparticles are synthesized using a bottom-up approach, which involves the assembly of small molecules into larger structures. The most common method used for synthesizing Indisperse nanoparticles is the solvent evaporation method. In this method, the drug and polymer are dissolved in a volatile organic solvent, and the resulting solution is emulsified in an aqueous phase to form nanoparticles. The solvent is then evaporated, leaving behind the drug-loaded nanoparticles.

Scientific Research Applications

Indisperse has been extensively studied for its potential applications in drug delivery. It has been shown to improve the bioavailability and efficacy of drugs, reduce toxicity, and enhance targeted drug delivery. Indisperse nanoparticles have been used to deliver a wide range of drugs, including anticancer drugs, anti-inflammatory drugs, and antibiotics.